4-Chloro-2-(chloromethyl)-3-methylpyridine hydrochloride

Description

4-Chloro-2-(chloromethyl)-3-methylpyridine hydrochloride is a chemical compound with the molecular formula C7H8Cl2N·HCl. It is a derivative of pyridine, a basic heterocyclic organic compound. Synonyms for this compound include 152402-97-6, 4-CHLORO-2-(CHLOROMETHYL)-3-METHYLPYRIDINE HYDROCHLORIDE, and 4-Chloro-2-Chloromethyl-3-methyl pyridine Hydrochloride . The compound has a molecular weight of 212.5 g/mol .

This compound is used in scientific research as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals. It is also studied for its potential biological activities, such as antimicrobial and anticancer properties, and serves as a building block in the development of new therapeutic agents. Furthermore, it is used in the production of specialty chemicals and materials. Studies indicate that it may act as an inhibitor of certain enzymes and receptors, influencing pathways related to neurotransmission and cell signaling. Research has shown that similar compounds can inhibit enzymes involved in neurotransmitter metabolism, such as acetylcholinesterase (AChE), which is crucial for regulating acetylcholine levels in the synaptic cleft.

Similar compounds include 4-Chloro-2-(chloromethyl)-3-methoxypyridine hydrochloride, which has a methoxy group instead of a methyl group, and 2-Chloromethyl-3-methylpyridine hydrochloride, which lacks the additional chlorine atom on the pyridine ring. 4-Chloro-2-(chloromethyl)-3-methylpyridine hydrochloride is unique due to the presence of both a chloromethyl and a chlorine substituent on the pyridine ring. This dual substitution pattern can influence its reactivity and biological activity, making it a valuable compound for various applications.

• CAS No.: 152402-97-6
• Product Name: 4-Chloro-2-(chloromethyl)-3-methylpyridine hydrochloride
• Molecular Formula: C7H8Cl3N
• Molecular Weight: 212.5 g/mol
• IUPAC Name: 4-chloro-2-(chloromethyl)-3-methylpyridine;hydrochloride
• Standard InChI: InChI=1S/C7H7Cl2N.ClH/c1-5-6(9)2-3-10-7(5)4-8;/h2-3H,4H2,1H3;1H
• Standard InChIKey: YIDBERCXNYKRKU-UHFFFAOYSA-N
• SMILES: CC1=C(C=CN=C1CCl)Cl.Cl
• Canonical SMILES: CC1=C(C=CN=C1CCl)Cl.Cl
• PubChem Compound: 11506744
• Last Modified: Aug 15 2023